3-(3,5-Difluorophenyl)-5-fluorobenzoic acid, 95%
Overview
Description
3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) is a synthetic organic compound belonging to the class of fluoroaromatic acids. It is a white solid with a melting point of 122-124 °C and a boiling point of 224-225 °C. This compound is widely used in the scientific research field due to its unique properties and wide range of applications. It is also known as 3,5-difluoro-4-fluorobenzoic acid, 3,5-difluoro-4-fluorobenzoate, or DFBA.
Scientific Research Applications
3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) has a wide range of scientific research applications. It is used in the synthesis of various organic compounds such as amides, esters, and amines. It is also used as a precursor in the synthesis of various pharmaceuticals and agrochemicals. Additionally, it is used as a catalyst in various chemical reactions, such as the Wittig reaction and the Diels-Alder reaction.
Mechanism of Action
3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) acts as an electron-withdrawing group in organic synthesis. This electron-withdrawing effect is due to the presence of two fluorine atoms attached to the benzene ring. This effect increases the acidity of the molecule, thus making it a useful reagent in various organic reactions.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) are not well-studied. It is known to be non-toxic and non-irritating, however, further research is needed to determine its exact effects on the body.
Advantages and Limitations for Lab Experiments
The advantages of using 3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) in laboratory experiments include its high purity, low cost, and wide range of applications. However, there are some limitations to its use. It is not stable in the presence of strong bases and acids, and it is also sensitive to light and air.
Future Directions
The future directions for 3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) include further research into its biochemical and physiological effects. Additionally, further research is needed to explore its potential applications in the pharmaceutical and agrochemical industries. It is also important to explore other methods of synthesis, as well as ways to improve the stability of the compound. Finally, further research is needed to explore its potential use in other fields, such as medical diagnostics and industrial processes.
Synthesis Methods
3-(3,5-Difluorophenyl)-5-fluorobenzoic acid (95%) can be synthesized through two different methods. The first method involves reacting 3,5-difluorobenzoyl chloride with sodium fluoride in the presence of a base. The second method involves reacting 3,5-difluorobenzaldehyde with sodium fluoride in the presence of a base. Both methods yield the desired product in high yield and purity.
properties
IUPAC Name |
3-(3,5-difluorophenyl)-5-fluorobenzoic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7F3O2/c14-10-2-7(1-9(5-10)13(17)18)8-3-11(15)6-12(16)4-8/h1-6H,(H,17,18) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UZCGVFXEUWEWRA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)F)C2=CC(=CC(=C2)F)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7F3O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60689633 |
Source
|
| Record name | 3',5,5'-Trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
252.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1262006-06-3 |
Source
|
| Record name | 3',5,5'-Trifluoro[1,1'-biphenyl]-3-carboxylic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60689633 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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